Cas no 2104548-49-2 (5-(pyrazin-2-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(pyrazin-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 2104548-49-2
• MF: C₇H₄N₄O₃
• MW: 192.131660461426
• CID: 5890199
• PubChem ID: 164653545
• Update Time: 2025-08-05

5-(pyrazin-2-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(pyrazin-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• 2104548-49-2
• EN300-1120328

• Inchi： 1S/C7H4N4O3/c12-7(13)5-10-6(14-11-5)4-3-8-1-2-9-4/h1-3H,(H,12,13)
• InChI Key： VLZAFPJZVODXCC-UHFFFAOYSA-N
• SMILES： O1C(C2C=NC=CN=2)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 192.02834000g/mol
• Monoisotopic Mass: 192.02834000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 102Ų

Additional information on 5-(pyrazin-2-yl)-1,2,4-oxadiazole-3-carboxylic acid

Comprehensive Overview of 5-(pyrazin-2-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 2104548-49-2)

The compound 5-(pyrazin-2-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 2104548-49-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This article delves into its chemical properties, synthesis methods, and emerging uses, while addressing common queries and trends in the field.

Chemically, 5-(pyrazin-2-yl)-1,2,4-oxadiazole-3-carboxylic acid belongs to the oxadiazole family, a class of compounds known for their versatility in drug discovery. The presence of both pyrazine and carboxylic acid functional groups enhances its reactivity, making it a valuable intermediate for designing bioactive molecules. Researchers often explore its derivatives for antimicrobial, anti-inflammatory, and anticancer properties, aligning with the growing demand for novel therapeutic agents.

In recent years, the search for heterocyclic compounds in drug development has surged, driven by the need for targeted therapies. 5-(pyrazin-2-yl)-1,2,4-oxadiazole-3-carboxylic acid fits this trend, as its scaffold is amenable to modifications that improve pharmacokinetic profiles. For instance, its oxadiazole ring is known to enhance metabolic stability, a critical factor in optimizing drug candidates.

Synthesis of this compound typically involves cyclization reactions between pyrazine-2-carbonitrile and hydroxylamine derivatives, followed by carboxylation. Advanced techniques like microwave-assisted synthesis have been employed to improve yields and reduce reaction times, reflecting the industry's shift toward green chemistry and sustainable practices. These methods are frequently discussed in forums and publications, highlighting their relevance to modern synthetic challenges.

Beyond pharmaceuticals, 5-(pyrazin-2-yl)-1,2,4-oxadiazole-3-carboxylic acid has potential applications in material science. Its conjugated system and electron-rich moieties make it a candidate for organic electronics, such as light-emitting diodes (LEDs) or sensors. This dual utility underscores its importance in interdisciplinary research, a topic increasingly explored in academic and industrial settings.

Common questions about this compound include its solubility (moderate in polar solvents like DMSO), stability (stable under ambient conditions but sensitive to strong acids/bases), and handling precautions (standard laboratory safety measures suffice). These details are crucial for researchers sourcing the material, as evidenced by frequent searches for "CAS 2104548-49-2 solubility" or "oxadiazole derivatives stability."

In summary, 5-(pyrazin-2-yl)-1,2,4-oxadiazole-3-carboxylic acid represents a promising scaffold with broad applicability. Its integration into cutting-edge research aligns with global priorities like drug discovery and sustainable chemistry, ensuring continued interest and innovation. For those seeking deeper insights, recent patents and peer-reviewed journals offer extensive data on its derivatives and applications.